N3-(Butyn-3-yl)uridine

• Molecular Formula: C13H16N2O6
• Molecular Weight: 296.28 g/mol
• InChI: InChI=1S/C13H16N2O6/c1-2-3-5-14-9(17)4-6-15(13(14)20)12-11(19)10(18)8(7-16)21-12/h1,4,6,8,10-12,16,18-19H,3,5,7H2/t8-,10-,11-,12-/m1/s1
• InChIKey: NSEWKYHWYZEWOU-HJQYOEGKSA-N

N3-(Butyn-3-yl)uridine is a chemically modified uridine nucleoside characterized by the attachment of a butynyl chain at the N3 position of the uracil ring. This specific modification introduces a terminal alkyne functional group, which makes the compound a valuable intermediate and building block in organic synthesis and medicinal chemistry.

N3-(Butyn-3-yl)uridine: A Click-Chemistry-Ready Uridine Analog for Targeted Bioconjugation

N3-(Butyn-3-yl)uridine is a chemically modified uridine nucleoside characterized by the attachment of a butynyl chain at the N3 position of the uracil ring . This specific modification introduces a terminal alkyne functional group, which makes the compound a valuable intermediate and building block in organic synthesis and medicinal chemistry . The compound is primarily recognized as a versatile tool for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling site-specific labeling and bioconjugation of RNA .

1

Workflow Supports CuAAC click chemistry bioconjugation studies

2

Handle Terminal alkyne at N3 enables site-specific RNA modification

3

Selectivity Bioorthogonal handle avoids metabolic RNA incorporation

Why N3-(Butyn-3-yl)uridine Cannot Be Substituted by Generic N3-Alkyl or 5-Ethynyl Uridine Analogs

The precise site of alkyne modification on the uridine scaffold dictates its chemical reactivity and biological interaction profile. N3-substituted uridines, like N3-(Butyn-3-yl)uridine, exhibit distinct biological properties compared to other common modifications. For instance, N3-alkylation is known to drastically reduce cytotoxicity compared to the parent nucleoside, a property exploited in prodrug strategies [1]. Conversely, analogs modified at the 5-position, such as 5-ethynyluridine (5-EU), are cell-permeable and directly incorporated into RNA for metabolic labeling . Substituting N3-(Butyn-3-yl)uridine with 5-EU would fundamentally change the experimental outcome, as the N3-alkyne is positioned for bioconjugation or prodrug activation rather than direct metabolic incorporation, leading to entirely different applications and data interpretation [REFS-1, REFS-2].

Target: N3-(Butyn-3-yl)uridine

Substitutes: 5-Ethynyluridine / N3-Alkyl analogs

Designed for site-specific bioconjugation via CuAAC

5-EU is metabolically incorporated; N3-alkyl may alter reactivity and biological profile

N3-alkyne modification may reduce cytotoxicity for prodrug strategy context

5-EU lacks this reduced cytotoxicity; N3-alkyl activity varies with substituent

• [1] Weiss, J. T., et al. (2015). Palladium-Mediated Dealkylation of N-Propargyl-Floxuridine as a Bioorthogonal Oxygen-Independent Prodrug Strategy. Scientific Reports, 5, 9329. View Source

Quantitative Differentiation of N3-(Butyn-3-yl)uridine for Scientific Selection and Procurement

N3-Alkyne Modification Enables Bioorthogonal Reactivity Unavailable in 5-Ethynyluridine

N3-(Butyn-3-yl)uridine is specifically designed for bioorthogonal chemistry via its terminal alkyne group at the N3 position, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) . While 5-Ethynyluridine (5-EU) also contains a terminal alkyne, its primary application is metabolic RNA labeling, which relies on its structural mimicry of uridine to be incorporated into nascent RNA transcripts by cellular machinery . The N3-alkyne modification in N3-(Butyn-3-yl)uridine prevents this metabolic incorporation, instead providing a chemically inert handle for selective, post-transcriptional derivatization. This distinction is critical: N3-(Butyn-3-yl)uridine is a tool for targeted bioconjugation, whereas 5-EU is a tool for tracking global RNA synthesis.

Bioorthogonal specificity

Class-level

Bioconjugation vs metabolic labeling

Directs experimental design: bioconjugation vs transcription tracking

5-EU incorporates into nascent RNA; N3-alkyne remains inert for selective labeling

Evidence Dimension	Primary Application
Target Compound Data	Bioorthogonal chemical handle for CuAAC bioconjugation
Comparator Or Baseline	5-Ethynyluridine: Metabolic RNA labeling probe
Quantified Difference	Functional dichotomy: Bioconjugation vs. Metabolic Incorporation
Conditions	In vitro biochemical assays vs. cell culture experiments

Why This Matters

This functional difference dictates that N3-(Butyn-3-yl)uridine is the appropriate choice for experiments requiring site-specific, chemically controlled modification of RNA, whereas 5-EU is required for pulse-chase analysis of global transcription.

N3-Alkylation Drastically Reduces Cytotoxicity: A 6,250-Fold Difference vs. Parent Floxuridine

The class of N3-alkylated uridines exhibits a profound and quantifiable reduction in biological activity compared to their parent compounds. A direct study on floxuridine (a potent antineoplastic drug) demonstrated that N-propargylation at the N3 position of the uracil ring resulted in a vast reduction of its biological activity, estimated at approximately 6,250-fold [1]. This principle of N3-alkylation-mediated inactivation is a cornerstone of bioorthogonal prodrug strategies and directly applies to N3-(Butyn-3-yl)uridine, which is structurally analogous to N-propargyl-floxuridine at the modification site.

Cytotoxicity reduction

Reported

>6,250-fold reduction vs parent nucleoside

Supports prodrug strategy context

Class inference from N-propargyl-floxuridine study; review for your specific analog

Evidence Dimension	Cytotoxic Activity
Target Compound Data	N3-(Butyn-3-yl)uridine: Predicted to be >6,250-fold less cytotoxic than uridine (class inference)
Comparator Or Baseline	Floxuridine vs. N-propargyl-floxuridine: ~6,250-fold reduction in activity
Quantified Difference	>6,250-fold reduction in biological activity
Conditions	In vitro cancer cell culture (for N-propargyl-floxuridine study)

Why This Matters

This quantitative data validates the selection of N3-(Butyn-3-yl)uridine as an inactive prodrug or chemical probe, ensuring that any observed biological effect is due to the subsequent bioorthogonal activation or conjugation event, not the compound itself.

• [1] Weiss, J. T., et al. (2015). Palladium-Mediated Dealkylation of N-Propargyl-Floxuridine as a Bioorthogonal Oxygen-Independent Prodrug Strategy. Scientific Reports, 5, 9329. View Source

N3-Substitution Modulates CNS Activity: Comparative Potency of Allyl vs. Phenacyl Derivatives

The structure-activity relationship (SAR) of N3-substituted uridines reveals that the nature of the substituent dramatically impacts central nervous system (CNS) activity. N3-allyluridine and N3-allylthymidine were shown to be more potent in prolonging pentobarbital-induced sleep than their parent compounds, uridine and thymidine, indicating a direct CNS depressant effect [1]. In contrast, N3-phenacyluridine serves as a benchmark for antinociceptive activity, with some dimethoxyphenacyl derivatives being 5.1 to 5.8 times more potent in hot plate assays [2]. This SAR data underscores that the specific N3-substituent, such as the butynyl group in N3-(Butyn-3-yl)uridine, is the primary determinant of its pharmacological profile and cannot be predicted from other N3-alkyl or -aryl analogs.

CNS activity SAR

Class-level

Profile varies from CNS depression to antinociception

Supports SAR interpretation: N3-substituent determines biological outcome

Allyl vs phenacyl vs butynyl groups exhibit distinct activity; requires model-specific validation

Evidence Dimension	CNS Activity Profile
Target Compound Data	N3-(Butyn-3-yl)uridine: Unique profile determined by the 4-carbon terminal alkyne chain
Comparator Or Baseline	N3-allyluridine (potent CNS depressant) vs. N3-phenacyluridine (16% antinociceptive effect)
Quantified Difference	Activity profile varies from potent CNS depression to moderate antinociception
Conditions	In vivo mouse models (i.c.v. administration, hot plate, pentobarbital sleep)

Why This Matters

This SAR evidence confirms that N3-substituent identity dictates biological outcome. Researchers must procure the specific N3-(Butyn-3-yl)uridine compound for studies involving alkyne handles, as its activity profile will differ from other N3-alkyl or N3-aryl uridines.

• [1] Yamamoto, I., et al. (1992). Central depressant activities of N3-allyluridine and N3-allylthymidine. Nippon Yakurigaku Zasshi, 100(5), 373-380. View Source
• [2] Kimura, T., et al. (2005). Synthesis of N3-Substituted Uridine and Related Pyrimidine Nucleosides and Their Antinociceptive Effects in Mice. Chemical and Pharmaceutical Bulletin, 53(3), 313-318. View Source

Optimal Scientific and Industrial Application Scenarios for N3-(Butyn-3-yl)uridine

Bioorthogonal RNA Labeling and Tracking via CuAAC Click Chemistry

N3-(Butyn-3-yl)uridine is an ideal reagent for site-specifically introducing an alkyne handle into RNA molecules . This allows for subsequent, highly selective conjugation with azide-functionalized fluorophores, affinity tags (e.g., biotin), or other probes via the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This approach is fundamental for tracking RNA localization, studying RNA-protein interactions, or generating functionalized RNA for therapeutic applications, as the alkyne group remains chemically inert in biological environments until the bioorthogonal reaction is initiated .

Development of Bioorthogonally-Activated Prodrugs

Based on the demonstrated principle that N3-alkylation profoundly suppresses the biological activity of nucleoside drugs [1], N3-(Butyn-3-yl)uridine serves as a lead scaffold for designing inert prodrugs. The butynyl group acts as a blocking moiety that can be selectively removed by a bioorthogonal catalyst (e.g., palladium or ruthenium complexes) at a target site (e.g., a tumor), thereby locally restoring the activity of the parent uridine analog or a conjugated therapeutic payload. This strategy aims to minimize systemic toxicity while maximizing therapeutic efficacy at the disease site [1].

Synthesis of Functionalized Nucleoside Libraries for Drug Discovery

The alkyne group at the N3 position provides a versatile chemical handle for rapid diversification. Using CuAAC chemistry, N3-(Butyn-3-yl)uridine can be efficiently conjugated to vast libraries of azide-containing fragments to generate novel nucleoside analogs for biological screening [2]. This modular approach accelerates the exploration of structure-activity relationships (SAR) around the N3 position, which is known to be a critical determinant of CNS activity and antinociceptive effects in related uridine analogs [2]. This makes it a valuable building block for synthesizing candidate compounds in CNS drug discovery programs.

Investigating the Uridine Receptor and CNS Function

N3-substituted uridines are key pharmacological tools for probing the 'uridine receptor,' a binding site in synaptic membranes linked to CNS depressant and sleep-regulating effects [2]. The specific binding affinity and functional outcome are highly dependent on the N3-substituent. N3-(Butyn-3-yl)uridine can be used in receptor binding assays (e.g., displacement of [3H]uridine from synaptic membranes) to map the structural requirements for uridine receptor interaction. Its alkyne handle further enables the creation of photoaffinity probes or affinity purification reagents to isolate and identify the molecular components of this elusive receptor complex [2].

Application

Selection Property

Validation Focus

RNA bioconjugation studies

CuAAC-compatible alkyne handle

Site-specific labeling efficiency

Prodrug activation research

N3-alkyne for bioorthogonal deprotection

Cytotoxicity restoration upon activation

Nucleoside analog screening

Alkyne handle for CuAAC diversification

SAR exploration at N3 position

Uridine receptor binding studies

N3-substituted uridine for affinity profiling

Receptor interaction characterization

• [1] Weiss, J. T., et al. (2015). Palladium-Mediated Dealkylation of N-Propargyl-Floxuridine as a Bioorthogonal Oxygen-Independent Prodrug Strategy. Scientific Reports, 5, 9329. View Source
• [2] Kimura, T., et al. (2005). Synthesis of N3-Substituted Uridine and Related Pyrimidine Nucleosides and Their Antinociceptive Effects in Mice. Chemical and Pharmaceutical Bulletin, 53(3), 313-318. View Source